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Compound of Interest

Compound Name: Ilginatinib hydrochloride

Cat. No.: B1139464 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution and use of Ilginatinib
hydrochloride in cell culture experiments. Ilginatinib is a potent, ATP-competitive inhibitor of

Janus-associated kinase 2 (JAK2) and Src-family kinases, with high selectivity for JAK2.[1][2]

[3] It is a valuable tool for studying cellular signaling pathways and for the development of

targeted cancer therapies.

Physicochemical and Solubility Data
Proper dissolution is critical for accurate and reproducible experimental results. The following

table summarizes the solubility of Ilginatinib hydrochloride in common laboratory solvents. It

is highly recommended to use dimethyl sulfoxide (DMSO) for the preparation of stock solutions.

[4][5]
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO 60 - 85 140.88 - 199.58

Sonication is

recommended to

facilitate dissolution.

[5][6]

Ethanol 10 23.48

Water 2 4.7

Sonication is

recommended.[5]

Note: solubility is

limited.

Note: The actual solubility may vary slightly between different batches of the compound.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ilginatinib hydrochloride
in DMSO, a commonly used concentration for cell culture experiments.

Materials:

Ilginatinib hydrochloride powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated micropipettes

Procedure:
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Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Weighing: Accurately weigh the desired amount of Ilginatinib hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight: 425.89 g/mol ),

weigh out 0.426 mg of the compound.

Dissolution:

Add the weighed Ilginatinib hydrochloride to a sterile microcentrifuge tube.

Add the appropriate volume of DMSO. For a 10 mM solution, add 1 mL of DMSO for every

0.426 mg of compound.

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.[5] Visually

inspect the solution to ensure there are no visible particles.

Sterilization (Optional): If preparing a large volume of stock solution that will be used over an

extended period, it can be sterilized by filtering through a 0.22 µm syringe filter compatible

with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4]

Preparation of Working Solutions for Cell Culture
Procedure:

Thawing: Thaw a single aliquot of the 10 mM Ilginatinib hydrochloride stock solution at

room temperature.
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Dilution:

Dilute the stock solution to the desired final concentration in your cell culture medium. For

example, to prepare a 10 µM working solution, you would perform a 1:1000 dilution (e.g.,

add 1 µL of the 10 mM stock solution to 1 mL of cell culture medium).

It is crucial to maintain the final DMSO concentration in the cell culture medium at a low,

non-toxic level, typically below 0.5%, as higher concentrations can affect cell viability and

experimental outcomes.[7]

Mixing: Gently mix the working solution by pipetting up and down or by inverting the tube.

Application: Add the freshly prepared working solution to your cell cultures.

Mechanism of Action: Signaling Pathway
Ilginatinib hydrochloride is a potent inhibitor of the JAK2 signaling pathway.[1] The Janus

kinases (JAKs) are a family of intracellular, non-receptor tyrosine kinases that are critical for

cytokine and growth factor signaling. The JAK/STAT (Signal Transducer and Activator of

Transcription) pathway plays a key role in hematopoiesis and immune response.[1] Mutations

in JAK2, such as the V617F mutation, lead to constitutive activation of the kinase and

dysregulated cell growth, which is a hallmark of myeloproliferative neoplasms.[1] Ilginatinib also

demonstrates inhibitory activity against Src-family kinases.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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